Journal Name:International Journal of Food Properties
Journal ISSN:1094-2912
IF:3.388
Journal Website:http://www.tandf.co.uk/journals/titles/10942912.asp
Year of Origin:1998
Publisher:Taylor and Francis Ltd.
Number of Articles Per Year:314
Publishing Cycle:Tri-annual
OA or Not:Yes
Stabilization Characteristics of Transitional and Weakly Turbulent Lifted Jet Diffusion Flames
International Journal of Food Properties ( IF 3.388 ) Pub Date: 2023-06-25 , DOI: 10.1080/00102202.2023.2228472
ABSTRACTThis work reports experimental results from laminar-to-turbulent lifted jet diffusion flames. Characteristics of flame liftoff height, flame base structure, cold and reacting jet flow fields, and velocity fields near the flame base during the transitional process were obtained. The flame transition and stabilization characteristics are the focus of the present study. Results show that the lifted flame transition is mainly caused by the interaction between turbulent jets and flame base. As the transition begins, folding and distortion of the flame base occur. With the increase in Reynolds number (Re), the extent to which flame base is distorted increases constantly due to influences of more vortices. Simultaneously, at this transitional stage, the liftoff height decreases with Re. At different co-flow air velocities (Uair), the mean liftoff height with Re are qualitatively the same. While as Uair is increased, the critical transitional Reynolds number (in which the flame transition begins) decreases. In the later transitional regime within a range of Re, both the cold and reacting jets exhibit intermittent breakup. After jet breakup, flame base immediately becomes turbulent. When the intermittent flow in the transitional stage gradually becomes less turbulent, flame base still remains turbulent for some time, within which flame and flow can be evidently decoupled. By statistical analysis, the integral length scale and the root mean square (r.m.s.) velocity fluctuation near the lifted flame base were obtained, and then the turbulent flame speed can be estimated. Experimental evidence provided for stabilization mechanism of the original transitional flames was confirmed by the balance between the local flow velocity and the flame speed. However, the difference between the two velocities gradually increases with the Reynolds number, suggesting some new stabilization characteristics. When the upstream eddy contains flammable fuel/air mixture, the flame base responds with moving upstream after ignition. On the contrary, when the mixture in the eddy is nonflammable, the flame base would move downstream.
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On the Growth of Wildland Fires from a Small Ignition Source
International Journal of Food Properties ( IF 3.388 ) Pub Date: 2023-07-24 , DOI: 10.1080/00102202.2023.2239461
ABSTRACTWildland and Wildland-Urban-Interface (WUI) fires are an important problem that may have major consequences in terms of safety, air quality, and damage to buildings, infrastructure, and the ecosystem. It is expected that with climate change, the wildland fire and WUI fire problem will only intensify. Wildland fires are often initiated by small ignition sources caused either by human intervention (hot metal fragments or burning biomass) or by natural events (lighting or sun heating). Once the wildfire or structural fire has been ignited and grows, it can spread rapidly through ember spotting, where pieces of burning materials are lifted by the plume of the fire and then transported forward by the wind, landing where they can start spot fires downwind. The ignition mechanisms for all of these fires have the common characteristic of a small and localized area of origin, with the subsequent spread of the fire to wider and larger areas. Because of the three-dimensional characteristics of this type of propagating fire, its rate of spread has an initial acceleration phase leading to an equilibrium rate of spread when the fire reaches a certain size, which is referred to as a “line-fire” type of spread. Most of the studies on wildland fire propagation have been conducted with line fires and have been concerned with characterizing the equilibrium rate of spread rather than the initial spread from a small ignition source. In this paper, some of the studies conducted to date on the subject of wildland fire growth from a small ignition source, and the physics supporting the mathematical expressions that are used to describe the growth of the fire are discussed. An attempt is also made to provide support for these works through a more fundamental approach to model the problem.
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Numerical Study on the Combustion and Emission Characteristics of a Partial Premixed Direct Injection Natural Gas-Diesel Engine
International Journal of Food Properties ( IF 3.388 ) Pub Date: 2023-06-14 , DOI: 10.1080/00102202.2023.2222893
ABSTRACTThis study investigated the impact of injection strategy on combustion and emission characteristics of a partial premixed direct injection natural gas engine, using the Cummins ISX engine as a numerical model. Specifically, the influence of diesel injection timing and pressure on engine performance was analyzed with a fixed natural gas energy substitution ratio. It is found that advancing the diesel injection timing leads to longer the ignition delay time of diesel since temperature is lower than at top dead center. This resulted in a rapid initial heat release, which further increased the in-cylinder temperature at the beginning of combustion and shortened the combustion duration. Moreover, increasing the pilot diesel injection pressure resulted in longer diesel spray penetration and a higher proportion of natural gas consumption at the beginning of combustion, eventually leading to a faster in-cylinder temperature rise. The findings highlight that optimizing the combustion phasing and combustion temperature by adjusting the diesel injection parameters to avoid too high combustion temperature and negative work at compression end, which can effectively reduce nitrogen oxides emissions while maintaining high indicated mean effective pressure.
Detail
Analysis of the Thermal Behavior Characteristics and Dynamics of Coal Under High Primary Temperature Conditions in Deep Mines
International Journal of Food Properties ( IF 3.388 ) Pub Date: 2023-06-14 , DOI: 10.1080/00102202.2023.2225210
ABSTRACTThe exposure to spontaneous combustion of coal subjected to high ground temperatures increases as the depth of mine excavation increases. To research the oxidative heat release characteristics of deep coal, a study was carried out to characterize the oxidation kinetics and thermal effects on coal in deep thermal environments; deep coals (heat-treated coals) in 30°C (T30), 45°C (T45) and 60°C (T60) environments were prepared using a simultaneous thermal analysis, and the thermal weight characteristics (TG) and thermal release characteristics (DSC) of heat-treated coals were tested by simulating coal samples in different deep thermal environments; the thermal effects of heat-treated coals were analyzed by oxidation kinetic theory. The findings indicated that the characteristic point temperature of the coal gradually reduces (T60 has the lowest oxidation characteristic temperature) as the heat treatment temperature increases, and the maximum mass loss (63.76%) during thermal treatment coal oxidation occurs in the combustion stage. The oxidation reaction mechanism function for the low-temperature oxidation phases of the deep coal conforms to the Z-L-T equation with a three-dimensional diffusion reaction mechanism. As the temperature of the thermal environment is increased, the apparent activation energy of the coal decreases and the exothermic heat increases. This increases the tendency for oxidation of the deep coal, making it more amenable to spontaneous combustion as the ambient temperature at depth rises. The results contribute to a theoretical framework for monitoring and preventing coal spontaneous combustion fires in deep mine excavations.
Detail
A Numerical Methodology for the Design of Active Prechambers in Spark-Ignition Engines
International Journal of Food Properties ( IF 3.388 ) Pub Date: 2023-06-07 , DOI: 10.1080/00102202.2023.2219450
ABSTRACTActive prechamber spark-ignition engines are a feasible and effective solution in reducing fuel consumption and pollutant emissions for internal combustion engines. However, reliable and low-cost numerical approaches need to be developed to support and speed-up their industrial design, considering their geometric complexity and the involved multiple-flow length scales. In this work, a computational fluid dynamics (CFD) methodology is presented for the design of active prechambers (APCHs) in spark-ignition engines. It consists of two connected steps. First, the fuel injection process inside the APCH is simulated inside a constant-volume domain, including only the APCH geometry and considering the main chamber (MCH) as boundary condition. Then, the power-cycle is simulated on the whole closed-valves domain (APCH and MCH). A flame area evolution model is used to describe the flame propagation process. Experimental data from a research single-cylinder heavy-duty engine are used to assess the proposed methodology. Different operating conditions are considered, to evaluate the effects produced by variations of the nozzles diameter, the MCH air/fuel ratio and the load. Satisfactory results were achieved, demonstrating that the proposed methodology is consistent and reliable.
Detail
Statistical Study of the Characteristics of Coal Spontaneous Combustion Gases and Temperature
International Journal of Food Properties ( IF 3.388 ) Pub Date: 2023-05-22 , DOI: 10.1080/00102202.2023.2212320
ABSTRACTThe occurrence of coal spontaneous combustion has a significant impact on both the safety of personnel and mine recovery. In order to establish an early warning system for combustion, it is crucial to develop a mathematical model that characterizes indicator gases and coal temperature. In this study, we investigated the O2, CO, and CO2 characteristics of data collected from a goaf beam pipe in the Mengcun mine. Our findings demonstrate a linear decrease in O2 concentration with goaf depth and a strong negative correlation between CO and O2. We observed that CO/∆O2 and CO/CO2 increased to a maximum and then decreased as the goaf depth increased. Furthermore, we found that the peaks of these parameters at the same sampling point corresponded to the same goaf depth, and both occurred at the junction between the air-leakage and oxidation zones. By using a logistic model to fit the CO and C2H4 data, we developed a model that characterizes the relationships among CO, C2H4, and coal temperature based on statistical laws. The model provides direct information about the inflection point temperatures of C2H4 and CO, with the former being slightly lower within the same coal sample. The overall difference between the inflection point temperatures is relatively small, about 10°C. The initial temperature ratio of C2H4 and CO remains essentially constant at 3.8. C2H2 concentrations are low and irregular, and the presence of this gas can be used to assess when coal enters the accelerated oxidation stage. This research result provides a new research view for elucidating the distribution characteristics of coal spontaneous combustion index gas.
Detail
Research on the flow and dropping behaviour of droplets generated by burning of flexible polyurethane foam
International Journal of Food Properties ( IF 3.388 ) Pub Date: 2023-05-21 , DOI: 10.1080/00102202.2023.2216365
ABSTRACTThe combustion of flexible polyurethane foam (FPUF) poses a significant fire safety risk due to the flow and dropping behavior of its liquid products, which can accelerate fire growth and spread between nonadjacent objects. In this work, the formation, flow, and dropping phenomena of FPUF liquid products were investigated in the laboratory. The findings show that the polyols pyrolyzed by FPUF initially form bead-like droplets on the foam surface, which undergo a morphological transformation from spherical to hemispherical and striped shapes on the side of the foam. The downward flow velocity of the largest droplet is measured to be 5.3 ± 0.4 mm s−1. Furthermore, it is found that droplets with diameters less than 0.70 mm float up, while droplets above the critical dropping diameter have a high risk of igniting flammable materials below. The critical dropping diameter increases linearly with the drop height. These results contribute to a better understanding of the behavior of FPUF during combustion and have important implications for fire safety engineering.
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Analysis of the Impact of Rdf Combustion on Cement Clinker Quality in a Superstoichio-Metric Oxy-Fuel Atmosphere by Cfd Simulations
International Journal of Food Properties ( IF 3.388 ) Pub Date: 2023-07-23 , DOI: 10.1080/00102202.2023.2239463
ABSTRACTSuperstoichiometric oxygen combustion (i.e. the oxygen content during combustion is larger than required for the complete conversion of the fuel), also called pure-oxy-fuel, is a novel concept to reduce CO2 emissions from the cement clinker production. In the current contribution, we examine in a simulation study the influence of superstoichiometric combustion in combination with the use of refuse-derived fuel (RDF) of different composition and particle size on process parameters and cement clinker quality in the rotary kiln. A comparison with a standard fuel, namely lignite, and a conventional air-fired kiln is presented. The specific models developed to determine the flight and combustion behavior of RDF particles, which are of complex shape and significantly larger than pulverized coal, are described. The simulations conducted show that some RDF fractions react only partially in the gas phase due to their relative large size. Unburnt RDF particles reach the clinker bed, where they continue to react. In addition, for RDF, gas-phase temperature and the clinker temperature are different along the kiln length compared to coal, influencing the local mineralogical reaction in the clinker bed. However, in summary, similar clinker qualities could be obtained also compared to a standard air-fired kiln.
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Effects of Water Mist Concentration and Droplet Size on Gas-Liquid Two-Phase Detonation
International Journal of Food Properties ( IF 3.388 ) Pub Date: 2023-04-19 , DOI: 10.1080/00102202.2023.2202321
ABSTRACTThe effects of water mist concentration and droplet size on the inhibition of gas-liquid two-phase detonation are studied. The characteristics of the structure of the detonation wave, the interaction between the detonation wave and water mist, and the mechanism of water mist inhibition are analyzed. The interaction between iso-octane gas-liquid detonation wave and water mist results in the inhibition of the chemical reaction, and the decrease of combustion rate is the basic reason for the inhibition of water mist. Under the action of detonation waves, water mist flows and evaporates at high velocity, and the heat absorbed by evaporation reduces the chemical reaction rate of fuel to achieve effective inhibition of the detonation. The flame front and pressure wave front of the detonation wave are basically synchronous; after the detonation wave is effectively inhibited by water mist, the length between the pressure wave front and flame front increases gradually. The detonation inhibition effect improves with increasing water mist concentration in the range of 120–350 g/m3 in the model. The inhibition of detonation increases slightly as the size of water mist decreases in the range of 50 μm-200 μm. The optimal concentration range and droplet size range of water mist to inhibit explosion are obtained. The achievements provide an important reference for the design of explosion inhibition by water mist in hazardous explosion areas and have potential applications.
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Analysis of CO Source and Prediction Model of Gushing Concentration at the Return Air Corner of Working Face in Shallow Coal Seam Mine
International Journal of Food Properties ( IF 3.388 ) Pub Date: 2023-04-28 , DOI: 10.1080/00102202.2023.2206961
ABSTRACTThe production practices in Shendong mining area show that the CO concentration at the return air corner of shallow coal seams often exceeds the limit, but the temperature of the residual coal in the goaf has not significantly increased, and no other indicative gas of spontaneous combustion in coal seams has been detected. In order to provide scientific basis for CO management at the return air corner of the fully mechanized mining face in Shendong mining area and the prevention and control of coal seam spontaneous combustion fires, based on the “three zones” distribution parameters of spontaneous combustion of coal in goaf and the characteristic parameters of spontaneous combustion of coal, and based on the mechanism of CO production in shallow buried mining area, the source and influencing factors of CO in working face were analyzed, and the calculation model of CO concentration at the return air corner in working face was established. The concentrations of CO at the return air corner in different working faces in Shendong mining areas were calculated by using the model. The results showed that the relative error between the observed and measured values remained between 0.32% and 6.92%. The quantitative analysis of the proportion of CO production from each source to the total production of CO in the return air corner is of great significance to the effective control of CO concentration in the air return corner of the working face.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
工程技术4区 FOOD SCIENCE & TECHNOLOGY 食品科技4区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
15.40 36 Science Citation Index Expanded Not
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